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Compound of Interest

Compound Name: KY-226

Note on Nomenclature: Publicly available scientific literature does not contain information on a
compound designated "KY-226" in the context of neurodegenerative disease. It is highly
probable that this is a typographical error and the intended subject is the protein CD226 (also
known as DNAX accessory molecule-1 or DNAM-1), a key player in the immune system with
emerging roles in the central nervous system and neuroinflammation. These application notes
will focus on the known and potential applications of studying CD226 in neurodegenerative
disease research.

Introduction

CD226 is a 65 kDa transmembrane glycoprotein belonging to the immunoglobulin superfamily,
primarily expressed on the surface of immune cells such as Natural Killer (NK) cells, T cells,
and monocytes. It functions as a co-stimulatory molecule, playing a crucial role in immune cell
activation, adhesion, and cytotoxicity. Upon binding to its ligands, CD155 (PVR) and CD112
(Nectin-2), which are expressed on various cell types including neuronal cells, CD226 initiates
downstream signaling cascades that promote immune responses.

Recent evidence suggests that CD226 is also expressed within the central nervous system
(CNS) and may play a significant role in neuroinflammation, a common pathological feature of
many neurodegenerative diseases including Alzheimer's disease (AD) and Parkinson's disease
(PD). The infiltration of peripheral immune cells, such as T cells and NK cells, into the brain is
increasingly recognized as a contributor to the progression of these diseases. Therefore,
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understanding the function of CD226 in this context is of great interest to researchers and drug
development professionals.

Quantitative Data Summary

The following tables summarize key quantitative findings from preclinical studies investigating
the role of CD226 in neurological functions, using CD226 knockout (KO) mouse models.

Table 1: Behavioral Phenotyping of CD226 Knockout Mice in the Morris Water Maze Test[1][2]

Wild-Type (WT) CD226 KO .
Parameter ) . p-value Interpretation
Mice Mice

CD226 KO mice
Escape Latency show improved
~40 seconds ~20 seconds <0.05 ] )
(Day 5) spatial learning

and memory.

CD226 KO mice

Time in Target - Significantly exhibit better
Not specified <0.05
Quadrant Increased memory
retention.

Table 2: Behavioral Phenotyping of CD226 Knockout Mice in the Open Field Test[1][2]

Wild-Type (WT) CD226 KO .
Parameter ) ) p-value Interpretation
Mice Mice

CD226 KO mice

S Significantly display reduced
Time in Center Lower ) <0.05 ) i
Higher anxiety-like
behavior.
No confounding
Total Distance No significant No significant o effects on
) . Not significant
Traveled difference difference locomotor

activity.
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Table 3: Hippocampal Cytokine Expression in CD226 Knockout Mice[1][2]

Wild-Type (WT) CD226 KO

Cytokine . . p-value Interpretation
Mice Mice
Deletion of
CD226 may
o promote an anti-
) Significantly ]
IL-10 mRNA Baseline <0.05 inflammatory
Increased

environment in
the

hippocampus.

Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b608404?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5745249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5745249/
https://pubmed.ncbi.nlm.nih.gov/29299389/
https://pubmed.ncbi.nlm.nih.gov/29299389/
https://www.benchchem.com/product/b608404#ky-226-application-in-neurodegenerative-disease-research
https://www.benchchem.com/product/b608404#ky-226-application-in-neurodegenerative-disease-research
https://www.benchchem.com/product/b608404#ky-226-application-in-neurodegenerative-disease-research
https://www.benchchem.com/product/b608404#ky-226-application-in-neurodegenerative-disease-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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